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Compound of Interest

Compound Name: lodoethane-1,1-d2

Cat. No.: B1601439

For researchers, scientists, and drug development professionals, this in-depth technical guide
provides critical safety information, experimental protocols, and metabolic pathway insights for
lodoethane-1,1-d2. This document summarizes key data from material safety data sheets
(MSDS) and toxicological studies to ensure safe handling and informed use in a laboratory
setting. While specific toxicological data for the deuterated form is limited, this guide
incorporates extensive information from its non-deuterated analogue, iodoethane, providing a
robust safety profile.

Core Safety and Physical Data

lodoethane-1,1-d2 is a deuterated isotopologue of iodoethane. It is a colorless liquid that may
turn yellow or reddish upon exposure to air and light. Due to its potential hazards, strict
adherence to safety protocols is essential.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of lodoethane-1,1-
d2. Data for the non-deuterated analogue, iodoethane, is included for comparison where
specific data for the deuterated compound is unavailable.
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lodoethane (for

Property lodoethane-1,1-d2 .
comparison)

CAS Number 3652-82-2 75-03-6

Molecular Formula CHsCDal CzHsl

Molecular Weight 157.98 g/mol 155.97 g/mol
Colorless liquid, turns

Appearance Colorless liquid yellowish-red on exposure to
light and air[1]

Boiling Point 69-73 °C (lit.)[2] 69 - 73 °C[3]

Melting Point -108 °C (Iit.)[2] -108 °C[3]

Density 1.974 g/mL at 25 °C[2] 1.936 g/cm3[3]

_ 72 °C (161.6 °F) - closed
Flash Point 61 °C (141.8 °F)[3]

cup(2]

Refractive Index

n20/D 1.509 (lit.)[2]

Not specified

Water Solubility

Not specified

0.4 g/100 mL at 20 °C[3]

log Pow

Not specified

2.0

Hazard Identification and GHS Classification

lodoethane-1,1-d2 is classified as a hazardous substance. The following table outlines its

GHS hazard classifications and associated statements.
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Hazard Class

Hazard Statement

Acute Toxicity, Oral (Category 4)

H302: Harmful if swallowed[2]

Skin Irritation (Category 2)

H315: Causes skin irritation[2]

Skin Sensitization (Category 1)

H317: May cause an allergic skin reaction[2]

Serious Eye Irritation (Category 2)

H319: Causes serious eye irritation[2]

Respiratory Sensitization (Category 1)

H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[2]

Specific target organ toxicity — single exposure

(Category 3), Respiratory system

H335: May cause respiratory irritation[2]

Germ cell mutagenicity (Category 2)

H341: Suspected of causing genetic defects[2]

Flammable liquids (Category 3)

H226: Flammable liquid and vapor

Signal Word: Danger[2]

Safe Handling and Emergency Protocols

Proper handling and storage are crucial to minimize exposure and ensure laboratory safety.

Personal Protective Equipment (PPE) and Handling

» Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume

hood.

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.

o General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Do not eat, drink, or smoke in the laboratory.
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Storage and Disposal

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep
away from heat, sparks, and open flames. Protect from light and moisture. Store at 2-8°C for
long-term stability.[2]

» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations. Do not allow the product to enter drains.

First Aid Measures

¢ Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Consult a physician.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.

¢ Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.

Toxicological Information and Metabolic Pathways

The toxicological properties of iodoethane are of significant concern. While specific studies on
the deuterated form are not readily available, the data for iodoethane provides a strong basis
for risk assessment.

Acute Toxicity

e Oral: The LD50 for oral administration in rats is 330 mg/kg for iodoethane.[4]

Genotoxicity

» lodoethane is suspected of causing genetic defects.[2] It has tested positive in the Ames test
with E. coli.[4]
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Metabolic Pathway: Glutathione Conjugation

lodoethane is metabolized in the body primarily through conjugation with glutathione (GSH), a
critical detoxification pathway.[3][5] This process, catalyzed by glutathione S-transferases
(GSTs), renders the xenobiotic more water-soluble, facilitating its excretion. The resulting
glutathione conjugate is further processed through the mercapturic acid pathway, ultimately
being excreted in the urine as a mercapturic acid derivative.[6]
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Cellular Environment

Glutathione S-Transferase
(GST)
Mercapturic Acid Pathway (Detoxification)
y-glutamyl-
Mercapturic Acid

N-acetyl-
uansferase
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Conjugation
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Experimental Procedure

Day 1-3:
Topical application of
lodoethane-1,1-d2 to mouse ears

Day 6 (AM):
Intravenous injection of

3H-methyl thymidine

Day 6 (PM):
Euthanasia and excision of
draining lymph nodes

Sample Processing and Analysis

Preparation of single-cell
lymph node suspension

i

Measurement of 3H-thymidine
incorporation (DPM)

i

Calculation of Stimulation Index (SI)

Resuilt Interpretation

Positive Result: Negative Result:
Skin Sensitizer Not a Skin Sensitizer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [lodoethane-1,1-d2: A Comprehensive Material Safety
Data Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1601439#iodoethane-1-1-d2-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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